Cas no 93856-98-5 (4-Chloro-2-propylpyridine)

• Product Name: 4-Chloro-2-propylpyridine
• CAS No: 93856-98-5
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD09031441
• CID: 813893
• PubChem ID: 3022665
• Update Time: 2025-05-23

4-Chloro-2-propylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-propylpyridine
• 4-CHLORO-2-PROPYL-PYRIDINE
• Pyridine,4-chloro-2-propyl-
• EINECS 299-133-7
• SCHEMBL1507007
• AC-20597
• NS00039693
• SB40096
• AKOS006342357
• XACBIHLRDPQCGQ-UHFFFAOYSA-N
• DTXSID80239790
• 93856-98-5
• DTXCID30162281

• MDL： MFCD09031441
• Inchi： 1S/C8H10ClN/c1-2-3-8-6-7(9)4-5-10-8/h4-6H,2-3H2,1H3
• InChI Key： XACBIHLRDPQCGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)CCC

Computed Properties

• Exact Mass: 155.05000
• Monoisotopic Mass: 155.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.081
• Boiling Point: 196.3°Cat760mmHg
• Flash Point: 90.3°C
• Refractive Index: 1.515
• PSA: 12.89000
• LogP: 2.68750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Chloro-2-propylpyridine

Research Brief on 4-Chloro-2-propylpyridine (CAS: 93856-98-5): Recent Advances and Applications

4-Chloro-2-propylpyridine (CAS: 93856-98-5) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and agrochemical research. This heterocyclic compound serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly as a building block for kinase inhibitors and antimicrobial agents. The compound's unique structural features, including the chloro-substitution at the 4-position and propyl group at the 2-position, contribute to its versatile reactivity profile.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Chloro-2-propylpyridine in the development of novel JAK2 inhibitors. Researchers utilized this compound as a central scaffold, modifying its structure to achieve selective inhibition of JAK2 kinase while maintaining favorable pharmacokinetic properties. The study reported a series of derivatives showing promising activity against myeloproliferative disorders, with several candidates advancing to preclinical evaluation.

In the field of agrochemicals, recent patent applications (WO2023051234) have highlighted the use of 4-Chloro-2-propylpyridine derivatives as effective fungicides. The compound's ability to disrupt fungal cell wall biosynthesis has been particularly noteworthy, with several derivatives showing broad-spectrum activity against economically important plant pathogens while maintaining low mammalian toxicity.

Analytical chemistry advancements have also contributed to better characterization of this compound. A 2024 publication in Analytical and Bioanalytical Chemistry presented a novel LC-MS/MS method for the sensitive detection of 4-Chloro-2-propylpyridine and its metabolites in biological matrices, achieving detection limits below 0.1 ng/mL. This methodological improvement facilitates more accurate pharmacokinetic studies and environmental monitoring of this compound and its derivatives.

The synthetic accessibility of 4-Chloro-2-propylpyridine has been enhanced through recent process chemistry innovations. A green chemistry approach published in Organic Process Research & Development (2023) demonstrated a solvent-free synthesis route with improved atom economy (82%) and reduced waste generation compared to traditional methods. This advancement addresses growing concerns about sustainable chemical production in the pharmaceutical industry.

Ongoing research is exploring the compound's potential in materials science applications. Preliminary studies suggest that 4-Chloro-2-propylpyridine derivatives may serve as effective ligands for transition metal catalysts in polymerization reactions. The electron-withdrawing chloro group and steric influence of the propyl substituent appear to modulate catalytic activity in ways that could be valuable for controlled polymer synthesis.

Safety and toxicological assessments of 4-Chloro-2-propylpyridine have been updated in recent regulatory filings. The compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats) but demonstrates favorable genotoxicity profiles in standard battery tests. Proper handling procedures, including the use of appropriate personal protective equipment, remain essential when working with this chemical in laboratory settings.

The commercial availability of 4-Chloro-2-propylpyridine has expanded significantly, with multiple suppliers now offering the compound in both research and bulk quantities. Current market analysis suggests growing demand, particularly from contract research organizations specializing in kinase inhibitor development. Pricing remains stable at approximately $85-120 per gram for research quantities, reflecting established production processes.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) technology and as a fragment in DNA-encoded library platforms. The compound's balanced lipophilicity (clogP = 2.1) and molecular weight (155.62 g/mol) make it particularly suitable for these emerging drug discovery approaches.